Cas no 17013-41-1 (2,4,6(1H,3H,5H)-Pyrimidinetrione,5,5-dibutyl-)

• Product Name: 2,4,6(1H,3H,5H)-Pyrimidinetrione,5,5-dibutyl-
• CAS No: 17013-41-1
• MF: C₁₂H₂₀N₂O₃
• MW: 240.298803329468
• CID: 178337
• PubChem ID: 28201
• Update Time: 2025-04-19

2,4,6(1H,3H,5H)-Pyrimidinetrione,5,5-dibutyl- Chemical and Physical Properties

Names and Identifiers

• 2,4,6(1H,3H,5H)-Pyrimidinetrione,5,5-dibutyl-
• 5,5-dibutyl-1,3-diazinane-2,4,6-trione
• 5,5-dibutylbarbituric acid
• 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5,5-dibutyl- (9CI)
• 5,5-Dibutyl-2,4,6(1H,3H,5H)-pyrimidinetrione
• 5,5-dibutylpyrimidine-2,4,6(1H,3H,5H)-trione
• Barbituric acid, 5,5-dibutyl-
• BRN 0228080
• Dibutylbarbituric acid
• DTXSID90168805
• 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5,5-dibutyl-
• EINECS 241-088-2
• 17013-41-1
• SCHEMBL1683293
• NS00025579
• CHEMBL3276731

• Inchi： 1S/C12H20N2O3/c1-3-5-7-12(8-6-4-2)9(15)13-11(17)14-10(12)16/h3-8H2,1-2H3,(H2,13,14,15,16,17)
• InChI Key： KXOZJFGEGGNJDX-UHFFFAOYSA-N
• SMILES： O=C1C(C(NC(N1)=O)=O)(CCCC)CCCC

Computed Properties

• Exact Mass: 240.1475
• Monoisotopic Mass: 240.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• Density: 1.1080 (rough estimate)
• Boiling Point: 383.02°C (rough estimate)
• Refractive Index: 1.4760 (estimate)
• PSA: 75.27